![molecular formula C11H8FNO2 B2683309 4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid CAS No. 1179681-88-9](/img/structure/B2683309.png)
4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid is a chemical compound with a molecular weight of 205.19 . It is a heterocyclic compound .
Molecular Structure Analysis
The IUPAC name for this compound is 4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid . The InChI code is 1S/C11H8FNO2/c12-9-4-3-8(11(14)15)7-10(9)13-5-1-2-6-13/h1-7H,(H,14,15) .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid include a molecular weight of 205.19 .Scientific Research Applications
Antibacterial Activity
4-Fluoro-3-(1H-pyrrol-1-yl)benzoic acid has demonstrated significant antibacterial properties. Researchers have synthesized related derivatives and evaluated their action against bacterial strains. Some of these compounds exhibit appreciable activity against enoyl ACP reductase and dihydrofolate reductase (DHFR) enzymes, which are crucial for bacterial survival . These findings suggest potential applications in combating bacterial infections.
Antitubercular Properties
In addition to antibacterial effects, certain derivatives of this compound have shown promise as antitubercular agents. Tuberculosis remains a global health concern, and novel compounds like 4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid derivatives could contribute to more effective treatments .
Molecular Docking Studies
Researchers have conducted molecular docking investigations to understand the potential mode of action of these compounds. The results reveal binding interactions with both DHFR and enoyl ACP reductase active sites. Such insights aid in designing targeted therapies and drug development .
Organic Synthesis
Organic chemists utilize 4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid in synthetic routes to create more complex molecules. Its fluorine substitution provides opportunities for regioselective reactions and diversification.
properties
IUPAC Name |
4-fluoro-3-pyrrol-1-ylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8FNO2/c12-9-4-3-8(11(14)15)7-10(9)13-5-1-2-6-13/h1-7H,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPYBMROHMPJKMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=C(C=CC(=C2)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.